Cas no 1363383-04-3 (5-bromo-1-methyl-7-nitro-indazole)

• Product Name: 5-bromo-1-methyl-7-nitro-indazole
• CAS No: 1363383-04-3
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 4591120
• Update Time: 2023-11-20

5-bromo-1-methyl-7-nitro-indazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-methyl-7-nitro-indazole
• 5-Bromo-1-methyl-7-nitro-1H-indazole
• 1H-Indazole, 5-bromo-1-methyl-7-nitro-

• Inchi： 1S/C8H6BrN3O2/c1-11-8-5(4-10-11)2-6(9)3-7(8)12(13)14/h2-4H,1H3
• InChI Key： MKYFJOZCRQIMLH-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(Br)C=C2[N+]([O-])=O)C=N1

Computed Properties

• Exact Mass: 254.964
• Monoisotopic Mass: 254.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles